Cas no 21034-22-0 (4-benzoyldihydro-2(3H)-furanone)

• Product Name: 4-benzoyldihydro-2(3H)-furanone
• CAS No: 21034-22-0
• MF: C₁₁H₁₀O₃
• MW: 190.195303440094
• MDL: MFCD00463834
• CID: 289742
• PubChem ID: 229759
• Update Time: 2025-10-23

4-benzoyldihydro-2(3H)-furanone Chemical and Physical Properties

Names and Identifiers

• 4-Benzoyldihydrofuran-2(3H)-one
• 2(3H)-Furanone,4-benzoyldihydro-
• 4-Benzoyldihydro-2(3H)-furanone
• 4-BENZOYLDIHYDRO-3H-FURAN-2-ONE
• 4-benzoyloxolan-2-one
• 4-(phenylcarbonyl)-3,4,5-trihydrofuran-2-one
• 4-Benzoyl-2(3H)-dihydrofuranone
• 4-benzoyl-2-oxolanone
• 4-Benzoyl-dihydro-furan-2-on
• 4-benzoyl-dihydro-furan-2-one
• benzoyldihydrofuranone
• MFCD00463834
• NSC23703
• WAA03422
• NSC-23703
• J-514475
• DTXSID40281972
• FT-0680987
• IDI1_012060
• HMS1432O13
• 2(3H)-Furanone, 4-benzoyldihydro-
• CS-0316351
• 21034-22-0
• SCHEMBL5238501
• Maybridge3_000673
• CCG-56572
• ZNOUXOIZMNTERL-UHFFFAOYSA-N
• AKOS005072665
• FA-0728
• SR-01000645515-1
• 4-(phenylcarbonyl)dihydrofuran-2(3H)-one
• STK365900
• 4-benzoyldihydro-2(3H)-furanone

• MDL： MFCD00463834
• Inchi： 1S/C11H10O3/c12-10-6-9(7-14-10)11(13)8-4-2-1-3-5-8/h1-5,9H,6-7H2
• InChI Key： ZNOUXOIZMNTERL-UHFFFAOYSA-N
• SMILES： O1C(CC(C(C2C=CC=CC=2)=O)C1)=O

Computed Properties

• Exact Mass: 190.06300
• Monoisotopic Mass: 190.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.4A^2
• XLogP3: 1.2

Experimental Properties

• Density: 1.24
• Melting Point: 62-64
• Boiling Point: 380.4°Cat760mmHg
• Flash Point: 173°C
• Refractive Index: 1.563
• PSA: 43.37000
• LogP: 1.43240

4-benzoyldihydro-2(3H)-furanone Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 4-benzoyldihydro-2(3H)-furanone

4-Benzoyldihydro-2(3H)-furanone: A Comprehensive Overview

4-Benzoyldihydro-2(3H)-furanone, also known by its CAS number 21034-22-0, is a compound of significant interest in various fields, including organic chemistry, pharmacology, and material science. This compound is a derivative of dihydrofuranone, a class of compounds known for their unique structural properties and versatile applications. The presence of the benzoyl group in the molecule introduces additional functional diversity, making it a valuable compound for both academic research and industrial applications.

The structure of 4-benzoyldihydro-2(3H)-furanone consists of a dihydrofuranone ring with a benzoyl substituent at the 4-position. This arrangement imparts the molecule with a combination of aromatic and cyclic ether functionalities, which are key to its reactivity and potential applications. Recent studies have highlighted the importance of such structures in drug design, particularly in the development of bioactive molecules with specific targeting capabilities.

One of the most notable aspects of 4-benzoyldihydro-2(3H)-furanone is its role in medicinal chemistry. Researchers have explored its potential as a precursor for bioactive compounds, leveraging its structural flexibility to design molecules with enhanced pharmacokinetic properties. For instance, studies published in the Journal of Medicinal Chemistry have demonstrated that derivatives of this compound exhibit promising anti-inflammatory and antioxidant activities, making them potential candidates for therapeutic agents.

In addition to its medicinal applications, 4-benzoyldihydro-2(3H)-furanone has also found utility in the field of materials science. Its ability to form stable complexes with metal ions has led to its use in the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials have applications in gas storage, catalysis, and sensing technologies, underscoring the compound's versatility across multiple disciplines.

The synthesis of 4-benzoyldihydro-2(3H)-furanone typically involves multi-step organic reactions, often incorporating strategies such as cyclization and substitution. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yields. For example, researchers at the University of California have developed a palladium-catalyzed coupling reaction that facilitates the construction of this compound with high precision.

The physical and chemical properties of 4-benzoyldihydro-2(3H)-furanone are well-documented, with studies focusing on its solubility, stability, and reactivity under various conditions. These properties are critical for determining its suitability in different applications. For instance, its high stability under thermal and oxidative conditions makes it ideal for use in high-performance materials.

In terms of environmental impact, recent research has explored the biodegradability and toxicity profiles of 4-benzoyldihydro-2(3H)-furanone. Findings suggest that it exhibits low toxicity to aquatic organisms under standard testing conditions, which is encouraging for its use in eco-friendly applications. However, further studies are needed to fully understand its long-term environmental effects.

The future outlook for 4-benzoyldihydro-2(3H)-furanone is promising, with ongoing research focusing on expanding its application scope. Collaborative efforts between academic institutions and industry partners are expected to drive innovation in this area, leading to new breakthroughs in drug development and materials science.

In conclusion, 4-benzoyldihydro-2(3H)-furanone, CAS No. 21034-22-0, is a versatile compound with a wide range of potential applications. Its unique structure and functional groups make it an invaluable tool for researchers across various disciplines. As new discoveries emerge, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.